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Introduction

Tin oxide (SnO2) nanoparticles are a versatile n-type semiconductor material with a wide
bandgap, making them suitable for a range of applications including gas sensing,
photocatalysis, and as transparent conducting electrodes. Doping SnO2 with transition metals
like nickel (Ni) can significantly alter its structural, optical, and electronic properties, leading to
enhanced performance in various applications.[1] The sol-gel method is a widely used
technique for synthesizing these nanoparticles due to its simplicity, low cost, and ability to
control particle size and homogeneity.[1][2] These functionalized nanopatrticles are being
explored for their potential in the biomedical field, including applications in drug delivery and as
anticancer agents.[3]

Applications in Drug Development

While research is ongoing, nickel-doped tin oxide nanopatrticles are being investigated for their
potential in the following areas of drug development:

» Anticancer Therapy: Studies have suggested that metal oxide nanopatrticles, including doped
SnOz, can induce cytotoxicity and oxidative stress in cancer cells, indicating their potential as
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therapeutic agents.[3] The doping with elements like zinc has been shown to enhance the
anticancer efficacy of SnO2 nanoparticles.[3]

o Photocatalytic Therapy: The photocatalytic properties of Ni-doped SnOz can be harnessed
for photodynamic therapy, where the nanoparticles generate reactive oxygen species under
light irradiation to destroy cancer cells.[4]

e Drug Delivery Systems: The high surface area and porous nature of these nanoparticles
make them potential candidates for carrying and delivering drugs to specific targets within
the body.

Experimental Protocols

l. Sol-Gel Synthesis of Nickel-Doped Tin Oxide
Nanoparticles

This protocol details a common sol-gel method for synthesizing Ni-doped SnO2 nanoparticles.

[2][5]

Materials:

Tin (IV) chloride pentahydrate (SnCla-5H20)

Nickel (I1) chloride hexahydrate (NiClz:6H20)

Ammonia solution (NH2OH)

Deionized water

Ethanol

Equipment:

o Beakers and magnetic stirrers

e Burette

e pH meter
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e Centrifuge

e Oven

» Muffle furnace

Procedure:

e Precursor Solution Preparation:
o Prepare a 0.1 M aqueous solution of SnCls-5H20.
o Prepare a 0.1 M aqueous solution of NiClz:6H20.

e Doping:

o To the tin chloride solution, add the nickel chloride solution dropwise while stirring
vigorously. The volume of the nickel chloride solution will depend on the desired doping
concentration (e.g., 1%, 3%, 5% Ni).

e Gel Formation:

o Slowly add ammonia solution dropwise to the mixed precursor solution under constant
stirring until the pH reaches a value of 9-10. A gel-like precipitate will form.

e Aging:
o Allow the gel to age for 24 hours at room temperature.
e Washing:

o Wash the precipitate several times with deionized water and then with ethanol to remove
any unreacted precursors and by-products. Centrifugation can be used to separate the
precipitate after each washing step.

e Drying:

o Dry the washed precipitate in an oven at 100°C for 12 hours to obtain a fine powder.
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e Calcination:

o Calcine the dried powder in a muffle furnace at 500°C for 2 hours to obtain the crystalline
Ni-doped SnO:2 nanoparticles.

ll. Characterization of Nanoparticles

1. X-ray Diffraction (XRD):

e Purpose: To determine the crystalline structure, phase purity, and average crystallite size of
the synthesized nanoparticles.

e Method: The calcined powder is analyzed using an X-ray diffractometer with Cu Ka radiation.
The data is typically collected over a 20 range of 20° to 80°. The average crystallite size can
be calculated using the Scherrer equation.

2. Scanning Electron Microscopy (SEM):
e Purpose: To study the surface morphology and particle shape of the nanoparticles.

e Method: A small amount of the nanoparticle powder is mounted on a stub and sputter-coated
with a conductive material (e.g., gold) before being imaged in an SEM.

3. Transmission Electron Microscopy (TEM):

e Purpose: To determine the particle size, size distribution, and morphology of the
nanoparticles at a higher resolution.

o Method: The nanoparticles are dispersed in a solvent (e.g., ethanol) and a drop of the
suspension is placed on a carbon-coated copper grid and allowed to dry before TEM
analysis.

4. UV-Vis Spectroscopy:

e Purpose: To determine the optical properties, specifically the bandgap energy of the
nanoparticles.
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o Method: The nanoparticles are dispersed in a suitable solvent, and the UV-Vis absorption

spectrum is recorded. The bandgap energy is calculated from the Tauc plot.

Data Presentation

The following tables summarize the effect of nickel doping on the properties of tin oxide

nanoparticles, as reported in various studies.

Table 1: Effect of Ni Doping on Crystallite Size of SnO2 Nanoparticles

Ni Doping Concentration

Average Crystallite Size

(Wi%) (nm) Reference
0 (Pure SnO2) 32 6]
1 27 [7]
2 23 [7]
3 24 6]
5 24 6]

Table 2: Effect of Ni Doping on the Optical Bandgap of SnO2 Nanopatrticles

Ni Doping Concentration

(Wt%) Optical Bandgap (eV) Reference

0 (Pure SnOz2) 4.06 [7]

1 4.08 [7]

2 4.10 [7]
Visualizations

Experimental Workflow
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Caption: Workflow for sol-gel synthesis of Ni-doped SnO2 nanopatrticles.

Logical Relationship of Doping and Properties
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Caption: Effect of Ni doping on SnO2 nanoparticle properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nickel-Doped Tin Oxide Nanoparticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14718777#sol-gel-synthesis-of-nickel-doped-tin-
oxide-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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